Cas no 60555-93-3 (6-Bromo-2,3-dimethoxybenzoic acid)

• Product Name: 6-Bromo-2,3-dimethoxybenzoic acid
• CAS No: 60555-93-3
• MF: C₉H₉BrO₄
• MW: 261.069362401962
• MDL: MFCD04038838
• CID: 952315
• PubChem ID: 11054430
• Update Time: 2025-04-19

6-Bromo-2,3-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-dimethoxybenzoic acid
• AKOS015974912
• DTXSID60453558
• SY347213
• 60555-93-3
• DA-04500
• 6-bromo-2,3-dimethoxy benzoic acid
• Benzoic acid, 6-bromo-2,3-dimethoxy-
• MFCD04038838
• SCHEMBL421547
• AJANRRXNCDJJFF-UHFFFAOYSA-N

• MDL： MFCD04038838
• Inchi： 1S/C9H9BrO4/c1-13-6-4-3-5(10)7(9(11)12)8(6)14-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： AJANRRXNCDJJFF-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1C(=O)O)OC)OC

Computed Properties

• Exact Mass: 259.96842g/mol
• Monoisotopic Mass: 259.96842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.8Ų